4-[cyclohexyl(methyl)sulfamoyl]-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-[cyclohexyl(methyl)sulfamoyl]-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C23H27N3O3S2/c1-15-9-10-16(2)21-20(15)24-23(30-21)25-22(27)17-11-13-19(14-12-17)31(28,29)26(3)18-7-5-4-6-8-18/h9-14,18H,4-8H2,1-3H3,(H,24,25,27)
• InChI Key: QFJZMUXKXUNBRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CCCCC4
• Molecular Formula: C23H27N3O3S2
• Molecular Weight: 457.6 g/mol

Description

4-[cyclohexyl(methyl)sulfamoyl]-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide, also known as C16, is a small molecule inhibitor that has been shown to have potential therapeutic applications in various diseases. The compound is a member of the sulfonamide class of drugs and is synthesized through a multi-step process.

Scientific Research Applications

Benzothiazole Derivatives in Drug Discovery

Benzothiazole derivatives have demonstrated a wide range of biological activities, making them significant in the development of new therapeutic agents. These compounds have been explored for their potential in treating various diseases due to their antimicrobial, antifungal, anticancer, and immunomodulating properties. For instance, studies on 1,4-benzothiazine azole derivatives have highlighted their antifungal and immunomodulating activities, indicating potential applications in developing treatments for fungal infections and enhancing immune responses (R. F. Schiaffella & A. Vecchiarelli, 2001).

Chemical Synthesis and Environmental Applications

Benzothiazole compounds also play a role in chemical synthesis and environmental science. For example, the synthesis of 5,5′-Methylene-bis(benzotriazole) demonstrates the utility of benzothiazole derivatives as intermediates in producing metal passivators and light-sensitive materials, reflecting their importance in industrial and environmental applications (Haining Gu et al., 2009).

Anticancer and Antimicrobial Potential

Recent research has delved into the therapeutic potential of benzothiazoles, particularly their anticancer and antimicrobial effects. The structural activity relationship (SAR) and importance of benzothiazole derivatives in medicinal chemistry have been comprehensively reviewed, indicating their role in anti-viral, anti-microbial, anti-diabetic, antitumor, anti-inflammatory, and anti-cancer applications (M. Bhat & S. L. Belagali, 2020). Additionally, advancements in pharmacological activities of benzothiazoles highlight their continuing significance in drug discovery and development (Sumit et al., 2020).